Cas no 1034690-74-8 (4-Bromo-3-(trifluoromethyl)benzamide)
4-Bromo-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(trifluoromethyl)benzamide
- AKOS017558073
- A928994
- DB-367491
- C8H5BrF3NO
- SCHEMBL1198272
- STL450351
- E78625
- CS-0196467
- TS-03510
- 1034690-74-8
- YTSXRPUFRAARJT-UHFFFAOYSA-N
- EN300-113469
- Z1269219965
- MFCD18089254
-
- MDL: MFCD18089254
- Inchi: 1S/C8H5BrF3NO/c9-6-2-1-4(7(13)14)3-5(6)8(10,11)12/h1-3H,(H2,13,14)
- InChI Key: YTSXRPUFRAARJT-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(N)=O)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 266.95066g/mol
- Monoisotopic Mass: 266.95066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.1Ų
4-Bromo-3-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC446192-1g |
4-Bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 95+% | 1g |
£172.00 | 2023-09-01 | |
| Apollo Scientific | PC446192-5g |
4-Bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 95+% | 5g |
£602.00 | 2023-09-01 | |
| TRC | B812105-25mg |
4-Bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B812105-50mg |
4-Bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B812105-250mg |
4-Bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 250mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM318831-1g |
4-Bromo-3-(Trifluoromethyl)benzamide |
1034690-74-8 | 95% | 1g |
$489 | 2023-02-03 | |
| Enamine | EN300-113469-0.05g |
4-bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 95.0% | 0.05g |
$35.0 | 2025-02-21 | |
| Enamine | EN300-113469-0.1g |
4-bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 95.0% | 0.1g |
$52.0 | 2025-02-21 | |
| Enamine | EN300-113469-0.25g |
4-bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 95.0% | 0.25g |
$75.0 | 2025-02-21 | |
| Enamine | EN300-113469-0.5g |
4-bromo-3-(trifluoromethyl)benzamide |
1034690-74-8 | 95.0% | 0.5g |
$118.0 | 2025-02-21 |
4-Bromo-3-(trifluoromethyl)benzamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-Bromo-3-(trifluoromethyl)benzamide
Recent Advances in the Study of 4-Bromo-3-(trifluoromethyl)benzamide (CAS: 1034690-74-8)
The compound 4-Bromo-3-(trifluoromethyl)benzamide (CAS: 1034690-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, shedding light on its versatility and efficacy.
One of the key areas of research involving 4-Bromo-3-(trifluoromethyl)benzamide is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, which are crucial for targeting cancer-related pathways. The researchers highlighted the compound's ability to act as a scaffold for further modifications, enabling the creation of derivatives with enhanced selectivity and potency.
In addition to its synthetic applications, 4-Bromo-3-(trifluoromethyl)benzamide has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported its inhibitory activity against certain bacterial enzymes, suggesting potential applications in combating antibiotic-resistant pathogens. The study employed molecular docking and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for future drug development efforts.
Another noteworthy development is the exploration of 4-Bromo-3-(trifluoromethyl)benzamide in material science. Researchers at a leading university have utilized this compound to develop novel organic semiconductors, as detailed in a publication in Advanced Materials (2023). The trifluoromethyl group's electron-withdrawing properties were found to enhance the material's electronic characteristics, making it suitable for use in flexible electronics and optoelectronic devices.
Despite these promising findings, challenges remain in the large-scale production and optimization of 4-Bromo-3-(trifluoromethyl)benzamide. Current synthesis methods often involve multi-step processes with moderate yields, as noted in a recent review in Organic Process Research & Development (2023). Efforts are underway to streamline these procedures and improve cost-efficiency, which will be critical for its broader adoption in industrial and pharmaceutical settings.
In conclusion, 4-Bromo-3-(trifluoromethyl)benzamide (CAS: 1034690-74-8) represents a versatile and valuable compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, from drug discovery to material science, highlighting its significance in advancing scientific and technological innovation. Future research should focus on optimizing its synthesis and expanding its therapeutic and industrial applications.
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